ethyl 4-methyl-2-(2-{[6-(2-methylpropanamido)pyridazin-3-yl]sulfanyl}acetamido)-1,3-thiazole-5-carboxylate

• IUPAC Name: ethyl 4-methyl-2-[[2-[6-(2-methylpropanoylamino)pyridazin-3-yl]sulfanylacetyl]amino]-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C17H21N5O4S2/c1-5-26-16(25)14-10(4)18-17(28-14)20-12(23)8-27-13-7-6-11(21-22-13)19-15(24)9(2)3/h6-7,9H,5,8H2,1-4H3,(H,18,20,23)(H,19,21,24)
• InChI Key: VLWNEGWIQGYTTO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)NC(=O)CSC2=NN=C(C=C2)NC(=O)C(C)C)C
• Molecular Formula: C17H21N5O4S2
• Molecular Weight: 423.5 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups and structural features. It includes a thiazole ring, which is a type of heterocyclic compound containing sulfur and nitrogen in a five-membered ring. Thiazoles are known to have diverse biological activities and are found in many potent biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound is quite complex. It includes a thiazole ring, which is a five-membered ring with sulfur and nitrogen atoms. The aromaticity of the thiazole ring is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Thiazole itself is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes.

Scientific Research Applications

Biological Activities

Thiazoles, which include the compound , have been found to have diverse biological activities. .

Antibacterial Activity

Some derivatives of thiazole have shown preliminary in vitro antibacterial activity against Staphylococcus aureus, E. coli, P. aeroginosa, and S. .

Analgesic Effects

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Crystal Structure Analysis

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Food Contact Materials

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Thiazoles are found in many biologically active compounds and have been observed to have several biological activities such as antihypertensive, anti-inflammatory, antibacterial, anti-HIV, hypnotics, antiallergic, analgesic, antithrombotic, and antitumor or cytotoxic activity.

Future Directions

Future research could focus on exploring the biological activities of this compound and related thiazole derivatives. This could include investigating their potential uses as pharmaceuticals or in other applications.